Cas no 1420980-31-9 (Tert-butyl (1-((2-chloro-6-fluorobenzyl)sulfonyl)piperidin-4-yl)(methyl)carbamate)

• Product Name: Tert-butyl (1-((2-chloro-6-fluorobenzyl)sulfonyl)piperidin-4-yl)(methyl)carbamate
• CAS No: 1420980-31-9
• MF: C₁₈H₂₆ClFN₂O₄S
• MW: 420.926446437836
• CID: 2171179
• Update Time: 2023-08-05

Tert-butyl (1-((2-chloro-6-fluorobenzyl)sulfonyl)piperidin-4-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1-((2-chloro-6-fluorobenzyl)sulfonyl)piperidin-4-yl)(methyl)carbamate

• Inchi： 1S/C18H26ClFN2O4S/c1-18(2,3)26-17(23)21(4)13-8-10-22(11-9-13)27(24,25)12-14-15(19)6-5-7-16(14)20/h5-7,13H,8-12H2,1-4H3
• InChI Key： HKWGIBSVQVDYLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(N1CCC(CC1)N(C(=O)OC(C)(C)C)C)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 612
• Topological Polar Surface Area: 75.3